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Compound of Interest

Compound Name: Rhenium heptafluoride

Cat. No.: B092789

Disclaimer: The synthesis of Rhenium Heptafluoride (ReF7), particularly via methods such as
metal explosion, is an inherently hazardous process that should only be attempted by trained
professionals in a controlled laboratory setting with appropriate safety measures in place. This
document provides general information and historical context but does not constitute a
detailed, step-by-step protocol for this dangerous synthesis method due to significant safety
risks.

Introduction to Rhenium Heptafluoride

Rhenium heptafluoride (ReF>) is a yellow, low-melting solid and is the only thermally stable
metal heptafluoride.[1][2][3] It is a compound of interest in inorganic chemistry due to its unique
structure and reactive properties. Its synthesis is challenging and requires handling of highly
corrosive and reactive materials.

Properties of Rhenium Heptafluoride

The key physical and chemical properties of Rhenium heptafluoride are summarized in the

table below.
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Property Value

Chemical Formula ReF7

Molar Mass 319.196 g/mol

Appearance Bright yellow crystalline solid[1]
Density 4.3 g/cm3

Melting Point 48.3 °C (118.9 °F; 321.4 K)[1]
Boiling Point 73.72 °C (164.70 °F; 346.87 K)[1]

Reacts to form perrhenic acid (HReOa4) and

Solubility in Water ]
hydrogen fluoride (HF)[1][2][3]

Crystal Structure Distorted pentagonal bipyramidal[1][2][3]

Oxidation State of Re +7

General Principles of Synthesis

Historically, two main methods for the synthesis of Rhenium heptafluoride have been
documented. These are presented here for informational and historical context only and are not
intended as a guide for execution.

» Direct Fluorination: This is the more common method, involving the direct reaction of
rhenium metal with excess fluorine gas at elevated temperatures (typically 400 °C).[1][2][3]
The reaction is highly exothermic and requires careful control of the reaction conditions to
prevent the formation of other rhenium fluorides, such as Rhenium hexafluoride (ReFe).[4]

o Metal Explosion under Sulfur Hexafluoride: This method involves the explosive reaction of
rhenium metal in an atmosphere of sulfur hexafluoride (SFe).[1][2][3] This technique is
extremely hazardous and is not a standard laboratory procedure.

The general reaction for the direct fluorination of rhenium is as follows:

2Re+7F2 - 2 ReF7
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Experimental Protocols and Safety

Detailed experimental protocols for the synthesis of ReF~ via metal explosion are not provided
due to the extreme hazards involved. Instead, this section focuses on the critical safety
protocols required when handling highly reactive fluorine compounds, which are essential for
any work in this area of chemistry.

General Hazards of Fluoride Compounds

o Toxicity: Fluorine gas and hydrogen fluoride are highly toxic and can cause severe
respiratory damage upon inhalation.[5]

o Corrosivity: These compounds are extremely corrosive to skin, eyes, and mucous
membranes.[5] Skin contact can lead to severe burns that are slow to heal.[6]

o Reactivity: Fluorine is a powerful oxidizing agent and can react violently with many organic
and inorganic materials.[5]

Required Safety Precautions
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Precaution Category

Specific Measures

Personal Protective Equipment (PPE)

Full-face shield, chemical-resistant gloves
(neoprene, PVC, or butyl rubber), flame-
resistant lab coat, and appropriate respiratory
protection (NIOSH-approved respirator for
fluorides).[7] A safety shower and eyewash

station must be immediately accessible.[7]

Engineering Controls

All work must be conducted in a certified fume
hood with a high rate of air exchange.[6][7] The
use of a vented gas cabinet for storing fluorine
gas is recommended.[5]

Handling Procedures

Keep all equipment scrupulously dry to prevent
the formation of hydrofluoric acid.[5] Use
materials of construction that are resistant to
fluorine, such as nickel, monel, or passivated
stainless steel.[6] Avoid contact with

incompatible materials.

Emergency Procedures

In case of skin contact, immediately flush with
copious amounts of water for at least 15
minutes and apply calcium gluconate gel.[5] For
eye contact, flush with water for a minimum of
30 minutes.[5] Seek immediate medical

attention in all cases of exposure.[5][8]

Waste Disposal

Dispose of all waste materials in accordance
with federal, state, and local regulations for
hazardous waste.[7][9] Do not dispose of
fluoride waste in general trash or down the
sewer.[7]

Diagrams
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Caption: General workflow for the synthesis of ReF~ via direct fluorination.
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Caption: Key safety protocols for handling highly reactive fluorinating agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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